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Compound of Interest

Compound Name: 1,7-Dihydroxynaphthalene

Cat. No.: B165257

Introduction: The Versatility of a Naphthalene
Diol

1,7-Dihydroxynaphthalene, a member of the naphthalenediol family, is a polycyclic aromatic
hydrocarbon derivative of significant interest in synthetic chemistry. Its bifunctional nature,
stemming from the two hydroxyl groups on the naphthalene scaffold, makes it a versatile
building block for more complex molecular architectures. In the pharmaceutical landscape, the
naphthalene core is a privileged structure found in numerous therapeutic agents.
Understanding the fundamental physicochemical properties of precursors like 1,7-
dihydroxynaphthalene is not merely an academic exercise; it is a prerequisite for efficient
process development, reaction optimization, quality control, and the rational design of new

chemical entities. This guide synthesizes available data to provide a holistic view of the
compound's characteristics.

Chemical Identity and Structure

Accurate identification is the cornerstone of chemical research. 1,7-Dihydroxynaphthalene is
unambiguously defined by the following identifiers.

¢ |[UPAC Name: Naphthalene-1,7-diol[1]

e Synonyms: 1,7-Naphthalenediol[2]
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e CAS Number: 575-38-2[1][2]
e Molecular Formula: C10HsO2[1][2][3]
e Molecular Weight: 160.17 g/mol [2][3]

The arrangement of the hydroxyl groups on the naphthalene ring dictates its reactivity and
intermolecular interactions.

Sample Preparation

Raw 1,7-DHN Sample

:

Dissolution in appropriate solvent
(e.g., Methanol, DMSO-d6)

:

Filtration (if necessary)

Instr, menta&@y&s\

D O -

Data Interpretation

Purity Assessment Quantification Structural Confirmation
(HPLC Area %) (UV-Vis, NMR) (NMR, MS, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,7-Dihydroxynaphthalene, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

2. chemscene.com [chemscene.com]

3. esslabshop.com [esslabshop.com]
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dihydroxynaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165257#physicochemical-properties-of-1-7-
dihydroxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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